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Compound of Interest

Compound Name: ATTO 514

cat. No.: B15552921

Introduction

ATTO 514 is a hydrophilic fluorescent dye characterized by its high water solubility, strong
absorption, and excellent fluorescence quantum yield.[1][2] These properties, combined with its
exceptional thermal and photostability, make ATTO 514 a robust candidate for a variety of
fluorescence-based applications, including flow cytometry.[1][2][3] This document provides
detailed application notes and protocols for the use of ATTO 514 in flow cytometry, with a focus

on immunophenotyping and its application in a multicolor panel.

ATTO 514 Dye Characteristics

ATTO 514 exhibits an absorption maximum at approximately 511 nm and an emission
maximum at around 531 nm.[3][4][5] This positions it well for excitation by the 514 nm line of an
Argon-ion laser, a common feature in many flow cytometers.[1][2][3] Its spectral properties
allow for its inclusion in multicolor panels with other common fluorochromes, provided that
appropriate compensation is applied to account for spectral overlap.

Quantitative Data Summary

The key spectral and photophysical properties of ATTO 514 are summarized in the table below
for easy reference and comparison.
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Property Value Reference
Excitation Maximum (Aex) 511 nm [3114]
Emission Maximum (Aem) 531 nm [3B1141[5]
Molar Extinction Coefficient

1.15x 105 M~tcm~1 [3]
(emax)
Fluorescence Quantum Yield

85% [3]
(nfl)
Fluorescence Lifetime (tfl) 3.9ns [3]

Applications in Multicolor Flow Cytometry

The relatively narrow emission spectrum of ATTO 514 makes it a suitable candidate for
multicolor flow cytometry panels. When designing a panel, it is crucial to consider the spectral
overlap with other fluorochromes and the brightness of the dye in relation to the antigen
density. Brighter dyes are typically reserved for detecting antigens with low expression levels.

Example 3-Color Panel for T-Cell Inmunophenotyping

Here, we propose a hypothetical 3-color panel for the immunophenotyping of human T-cells
using ATTO 514. This panel is designed to identify helper T-cells (CD3+CD4+) and cytotoxic T-
cells (CD3+CD8+).

Emission Filter

Marker Fluorochrome Laser Excitation
(approx.)

Blue (488 nm) or

CD3 ATTO 514 Yellow/Green (561 530/30 nm
nm)
Blue (488 nm) or

CD4 PE (Phycoerythrin) Yellow/Green (561 575/25 nm
nm)

APC
CD8 Red (633 nm) 660/20 nm

(Allophycocyanin)
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This panel design minimizes spectral overlap between ATTO 514 and APC, as they are excited
by different lasers. There is some spectral overlap between ATTO 514 and PE, which will
require compensation.

Experimental Protocols

Protocol 1: Antibody Conjugation with ATTO 514 NHS
Ester

This protocol describes the conjugation of ATTO 514 NHS ester to a primary antibody.

Materials:

Purified antibody (2 mg/mL in amine-free buffer, e.g., PBS)

ATTO 514 NHS ester

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

1 M Sodium bicarbonate buffer, pH 8.3

Gel permeation chromatography column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS), pH 7.2

Procedure:

o Antibody Preparation: Dissolve the antibody in bicarbonate buffer at a concentration of 2
mg/mL. If the antibody solution contains Tris or glycine, it must be dialyzed against PBS.

e Dye Preparation: Immediately before use, dissolve the ATTO 514 NHS ester in DMF or
DMSO to a concentration of 2 mg/mL.

o Conjugation Reaction: Add the dissolved ATTO 514 NHS ester to the antibody solution. The
optimal dye-to-protein ratio may need to be determined empirically, but a starting point of a
10- to 20-fold molar excess of the dye can be used.

e Incubation: Incubate the reaction mixture for 1 hour at room temperature with gentle stirring.
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 Purification: Separate the labeled antibody from the unreacted dye using a gel permeation
chromatography column equilibrated with PBS (pH 7.2). The first colored band to elute will
be the conjugated antibody.

Protocol 2: Cell Surface Staining for
Immunophenotyping

This protocol outlines the steps for staining peripheral blood mononuclear cells (PBMCs) for
flow cytometric analysis.

Materials:

Single-cell suspension of PBMCs (1 x 10° cells per sample)

Flow Cytometry Staining Buffer (e.g., PBS with 1% BSA and 0.1% sodium azide)

Fc receptor blocking solution (optional)

Fluorochrome-conjugated antibodies (e.g., ATTO 514-CD3, PE-CD4, APC-CD8)

12 x 75 mm polystyrene tubes

Procedure:

Cell Preparation: Prepare a single-cell suspension of PBMCs.[6][7]
 Aliquot Cells: Aliquot 1 x 10° cells into each polystyrene tube.

e Fc Receptor Blocking (Optional): To reduce non-specific binding, incubate the cells with an
Fc receptor blocking solution for 10-15 minutes at room temperature.[6]

o Antibody Staining: Add the predetermined optimal concentration of each fluorochrome-
conjugated antibody to the appropriate tubes.

¢ Incubation: Incubate the cells for 30 minutes at 2-8°C in the dark.[6]

e Washing: Add 2 mL of Flow Cytometry Staining Buffer to each tube and centrifuge at 300-
400 x g for 5 minutes.
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e Resuspension: Decant the supernatant and resuspend the cell pellet in 500 pL of Flow
Cytometry Staining Buffer.

» Data Acquisition: Analyze the samples on a flow cytometer.

Visualizations
T-Cell Activation Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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